Cas no 156420-66-5 (4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2)

• Product Name: 4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2
• CAS No: 156420-66-5
• MF: C₆H₈O₃
• MW: 130.111231803894
• CID: 1076942
• PubChem ID: 71309911
• Update Time: 2024-11-06

4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2 Chemical and Physical Properties

Names and Identifiers

• [13C2]-Sotolone
• 4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2
• [13C2]-3-Hydroxy-4-methyl-2(5H)-Furanone
• 4-hydroxy-3-methyl-2-(113C)methyl-(213C)2H-furan-5-one
• 2(5H)-Furanone-5-13C, 3-hydroxy-4-methyl-5-(methyl-13C)- (9CI); 4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2; 3-Hydroxy-4-methyl-5-methyl-13C-2(5H)-furanone-5-13C; 4,5-Dimethyl-3-hydroxy-2,5-dihydrofuran-2-one-13C2; 4,5-Dimethyl-3-hydroxy-2(5H)-furanone-13C2 (5,5-methyl-13C2)
• 156420-66-5
• HY-W779534
• CS-0856040
• 3-Hydroxy-4-methyl-5-methyl-13C-2(5H)-furanone-5-13C, 99 atom % 13C, 95% (CP)
• J-009301

• Inchi： 1S/C6H8O3/c1-3-4(2)9-6(8)5(3)7/h4,7H,1-2H3/i2+1,4+1
• InChI Key： UNYNVICDCJHOPO-NDLBAUGKSA-N
• SMILES： O1C(C(=C(C)[13CH]1[13CH3])O)=O

Computed Properties

• Exact Mass: 130.05405378g/mol
• Monoisotopic Mass: 130.05405378g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.4